N-Nitroso propafenone

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C21H26N2O4/c1-2-14-23(22-26)15-18(24)16-27-21-11-7-6-10-19(21)20(25)13-12-17-8-4-3-5-9-17/h3-11,18,24H,2,12-16H2,1H3
• InChIKey: IHEULQLSOWGDOG-UHFFFAOYSA-N

N-Nitroso Propafenone Reference Standard

N-Nitroso propafenone (CAS 3036581-87-7, molecular formula C21H26N2O4, molecular weight 370.44 g/mol) is an N-nitroso derivative of the secondary amine present in the antiarrhythmic drug propafenone, classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI) [1]. It is listed as EP Impurity B and Propafenone Impurity 48 in pharmacopoeial and regulatory compendia, serving as a highly characterized reference standard for analytical method development, method validation (AMV), and quality control (QC) in propafenone manufacturing . Regulatory agencies including the FDA (CPCA Category 2, Acceptable Intake 100 ng/day), EMA (AI 100 ng/day), and Health Canada (AI 100 ng/day) have each established quantitative safety thresholds for this impurity, underscoring its critical role in pharmaceutical nitrosamine risk assessment [2][3].

Selection context NDSRI reference standard for propafenone impurity control

Regulatory alignment Supports CPCA Category 2 AI limit assessment workflows

Characterization depth N-nitrosation regiochemistry confirmed via NMR

• [1] Veeprho. N-Nitroso Propafenone (CAS 3036581-87-7). Product Technical Datasheet. Veeprho.com, 2022. View Source
• [2] EMA. Revision 10 of Appendix 1: Acceptable Intakes for N-Nitrosamines. European Medicines Agency, 01 Aug 2025. View Source
• [3] Health Canada. Updated Nitrosamine Guidance: Established Acceptable Intake Limits. Health Canada, 12 Dec 2024. View Source

Why N-Nitroso Propafenone Cannot Be Substituted

N-Nitroso propafenone is a drug-specific NDSRI whose structural identity, regulatory classification, and safety threshold are inextricably tied to the propafenone molecular scaffold. Unlike class-generic nitrosamine standards (e.g., NDMA or NDEA), its CPCA Category 2 designation and 100 ng/day AI limit are derived from structure-specific carcinogenic potency predictions that do not translate across different NDSRI structures—N-nitroso-nortriptyline (NNORT) carries an AI of 18 ng/day (Category 1) due to its distinct amine precursor [1][2]. The molecular weight of 370.44 g/mol differs substantially from the parent propafenone (341.45 g/mol), and the nitroso functional group (-N=O) introduces distinct chromatographic retention behavior and mass spectrometric fragmentation patterns that demand compound-specific reference materials for accurate quantification . Furthermore, the EP Impurity B designation requires traceability against pharmacopoeial monographs, meaning a generic nitrosamine standard cannot satisfy regulatory submission requirements for ANDA or NDA filings involving propafenone hydrochloride drug products [3].

Target

N-Nitroso propafenone: CPCA Category 2, 100 ng/day

Class-generic nitrosamine (NDMA/NDEA): structural identity and AI limit may not transfer

Mechanism context

Drug-specific NDSRI with propafenone scaffold

NNORT or other NDSRIs: divergent CPCA categories require compound-specific thresholds

Analytical fit

+29 Da mass shift vs. parent; distinct retention

Unlabeled propafenone or generic standard: may not match fragmentation or retention time

• [1] EMA. Revision 10 of Appendix 1: Acceptable Intakes for N-Nitrosamines. European Medicines Agency, 01 Aug 2025. View Source
• [2] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration, 20 Mar 2026. View Source
• [3] Veeprho. N-Nitroso Propafenone EP Impurity B. Product Technical Datasheet. Veeprho.com, 2024. View Source

N-Nitroso Propafenone: Key Differentiation Evidence

Acceptable Intake Limit vs. NNORT

N-Nitroso propafenone carries an FDA and EMA Acceptable Intake (AI) of 100 ng/day under CPCA Category 2, whereas N-nitroso-nortriptyline (NNORT) is assigned an AI of 18 ng/day under CPCA Category 1 [1][2]. This 5.6-fold higher AI limit for N-nitroso propafenone reflects a lower predicted carcinogenic potency category, directly impacting the analytical sensitivity requirements and the feasibility of method validation for each compound. The AI limit of 100 ng/day is also shared with N-nitroso-duloxetine (Category 2, 100 ng/day, derived via read-across from NNK) and N-nitroso-venlafaxine EP Impurity H (Category 2, 100 ng/day), but differs from N-nitroso-venlafaxine EP Impurity D (Category 1, 18 ng/day), demonstrating that even structurally related NDSRIs from the same drug class can have divergent regulatory thresholds [3][4].

AI Limit vs. NNORT

Head-to-head

100 ng/day vs. 18 ng/day

5.6× higher threshold; also equivalent to N-nitroso-duloxetine

Supports regulatory-risk-tiered method sensitivity design

CPCA Category 2 context under ICH M7

Evidence Dimension	Regulatory Acceptable Intake (AI) limit and CPCA carcinogenic potency category
Target Compound Data	N-Nitroso propafenone: AI = 100 ng/day, CPCA Category 2 (FDA); AI = 100 ng/day, CPCA Category 2 (EMA); AI = 100 ng/day (Health Canada)
Comparator Or Baseline	N-Nitroso-nortriptyline (NNORT): AI = 18 ng/day, CPCA Category 1 (EMA/FDA); N-Nitroso-venlafaxine EP Impurity D: AI = 18 ng/day, CPCA Category 1 (EMA); N-Nitroso-duloxetine: AI = 100 ng/day, CPCA Category 2 (FDA); N-Nitroso-venlafaxine EP Impurity H: AI = 100 ng/day, CPCA Category 2 (EMA)
Quantified Difference	N-Nitroso propafenone AI is 5.6× higher than NNORT (100 vs 18 ng/day); equivalent to N-nitroso-duloxetine (100 ng/day) but 5.6× higher than N-nitroso-venlafaxine EP Impurity D (18 ng/day)
Conditions	Regulatory AI limits established under ICH M7 guidelines; CPCA categorization per FDA and EMA frameworks; Health Canada guidance 2024

Why This Matters

The 100 ng/day AI limit for N-nitroso propafenone—5.6-fold less restrictive than Category 1 analogs—determines the analytical method LOQ requirements, influences instrumentation selection, and directly impacts the cost and feasibility of QC testing programs for propafenone drug products.

• [1] EMA. Revision 10 of Appendix 1: Acceptable Intakes for N-Nitrosamines. European Medicines Agency, 01 Aug 2025. View Source
• [2] Health Canada. Updated Nitrosamine Guidance: Established Acceptable Intake Limits for N-nitroso-propafenone (100 ng/day). Health Canada, 12 Dec 2024. View Source
• [3] FDA. Updated Information on Recommended AI for NDSRIs: N-nitroso-duloxetine (100 ng/day). FDA Nitrosamine Oversight, 23 Feb 2024. View Source
• [4] EMA. Revision 10 of Appendix 1: N-nitroso-venlafaxine EP Impurity D (AI 18 ng/day) and Impurity H (AI 100 ng/day). European Medicines Agency, 01 Aug 2025. View Source

Structural Identity vs. Parent Propafenone

N-Nitroso propafenone (MW 370.44 g/mol) differs from the parent propafenone free base (MW 341.45 g/mol) by +29 Da due to the substitution of the secondary amine proton with a nitroso group (-N=O), resulting in distinct physicochemical and analytical behavior [1]. The presence of the N-nitroso functional group alters the compound's UV absorption profile, chromatographic retention time (increased hydrophobicity), and mass spectrometric fragmentation pattern compared to propafenone, requiring dedicated reference standards for unambiguous identification and quantification . The EP Impurity B form (C21H24N2O4, MW 368.43 g/mol) represents the (R)-cinnamoyl stereoisomer, further distinguishing it from the racemic N-nitroso propafenone (CAS 3036581-87-7) used as Propafenone Impurity 48 [2]. This structural specificity is critical because C-nitroso and N-nitroso analogs share identical molecular mass and cannot be differentiated solely by MS techniques—advanced ¹⁵N 2D NMR spectroscopy has been demonstrated as essential for confirming the N-nitrosation regiochemistry during reference standard characterization [3].

Structural Identity

Head-to-head

MW 370.44 vs. 341.45 (parent)

+29 Da; EP Impurity B MW 368.43

N-nitrosation regiochemistry requires dedicated reference

NMR essential for C-/N-nitroso differentiation

Evidence Dimension	Molecular weight, molecular formula, and structural identity distinguishing N-nitroso propafenone from parent drug and related impurities
Target Compound Data	N-Nitroso propafenone (CAS 3036581-87-7): C21H26N2O4, MW 370.44 g/mol; EP Impurity B: C21H24N2O4, MW 368.43 g/mol
Comparator Or Baseline	Propafenone free base: C21H27NO3, MW 341.45 g/mol; difference: +29 Da (N=O substitution for H); Propafenone HCl: C21H28ClNO3, MW 377.91 g/mol
Quantified Difference	MW increase of 29.0 g/mol (8.5% increase) vs. propafenone free base; EP Impurity B MW is 2.01 g/mol lower than racemic N-nitroso propafenone due to cinnamoyl vs. phenylpropanoyl side chain
Conditions	Structural identity confirmed by HRMS, 1H NMR, 13C NMR, ¹⁵N 2D NMR, FT-IR; characterization data per USP, EMA, JP, and BP requirements

Why This Matters

The +29 Da mass shift and altered chromatographic retention demand a compound-specific reference standard; generic nitrosamine standards cannot match the retention time or fragmentation pattern required for accurate peak assignment in propafenone impurity profiling methods.

• [1] Veeprho. N-Nitroso Propafenone (CAS 3036581-87-7): Molecular Weight 370.44 g/mol. Product Technical Datasheet. Veeprho.com, 2022. View Source
• [2] Veeprho. N-Nitroso Propafenone EP Impurity B (C21H24N2O4, MW 368.43 g/mol). Product Technical Datasheet. Veeprho.com, 2024. View Source
• [3] Navigating the Complexities in Characterization of NDSRIs Using Advanced Analytical Techniques. Journal of Pharmaceutical Sciences, 2026. (LC-MS and ¹⁵N 2D NMR characterization of N-Nitroso Propafenone; structural differentiation of C- and N-nitroso analogs). View Source

Characterization Data vs. Competing Standards

N-Nitroso propafenone reference standards from established suppliers are provided with comprehensive characterization data packages that include HPLC purity analysis, HRMS or LC-MS, 1H NMR, FT-IR, and potency determination, with optional advanced characterization including QNMR, 13C NMR, 13C APT, COSY NMR, NOESY NMR, ¹⁵N NMR, HSQC NMR, HMQC NMR, and HMBC NMR available upon request [1]. The USP offers N-Nitroso Propafenone Solution (1 mg/mL in ampule, Catalog No. 1A09120) as a Pharmaceutical Analytical Impurity (PAI) with traceable Certificate of Analysis, though PAI materials are distinct from official USP Reference Standards . In contrast, the EP Impurity B form (VE0018732, 100 mg at $129.00) is supplied as a quantitative impurity reference standard with COA and full characterization data included [2]. This multi-tier characterization approach, spanning routine HPLC/LC-MS to advanced multinuclear NMR, enables laboratories to select the level of characterization commensurate with their specific regulatory submission requirements, from ANDA method validation to NDA impurity profiling [3].

Characterization Data

Cross-study comparable

Up to 12 NMR experiments available

Generic standards: typically 1–3

Supports orthogonal structural confirmation for filings

Characterization per ISO 17034/17025

Evidence Dimension	Available characterization data package and physical form across reference standard suppliers
Target Compound Data	Veeprho (VE007640): HPLC, MASS/LC-MS, 1H NMR, FT-IR, Potency, SER included; QNMR, D2O Exchange, 13C NMR, 13C APT, COSY, NOESY, ¹⁵N NMR, HSQC, HMQC, HMBC optional. USP (1A09120): 1 mg/mL solution in ampule, PAI-grade. Veeprho EP Impurity B (VE0018732): COA and characterization data included, $129.00/100 mg.
Comparator Or Baseline	Generic nitrosamine standards (e.g., NDMA, NDEA): typically limited to GC-MS or LC-MS purity data without multinuclear NMR characterization; N-nitroso-nortriptyline reference standards: characterization packages vary by supplier but lack propafenone-specific EP monograph traceability.
Quantified Difference	Up to 12 distinct NMR experiments available for N-nitroso propafenone vs. typically 1-3 for generic nitrosamine standards; USP solution format (1 mg/mL) eliminates weighing and dissolution steps required for solid standards.
Conditions	Characterization under ISO 17034 and ISO/IEC 17025 accredited laboratories; compliance with USP, EP, JP, and BP monographs

Why This Matters

The availability of ¹⁵N 2D NMR and multinuclear characterization is essential for confirming N-nitrosation regiochemistry and distinguishing from C-nitroso isomers—a requirement highlighted in recent literature for NDSRI reference standard development; laboratories procuring standards without this capability risk regulatory rejection of analytical data.

• [1] Veeprho. N-Nitroso Propafenone (VE007640): Characterization Data Including HPLC, MASS/LC-MS, 1H NMR, FT-IR, Potency, SER. Product Technical Datasheet. Veeprho.com, 2022. View Source
• [2] Veeprho. N-Nitroso Propafenone EP Impurity B (VE0018732): 100 mg, $129.00. Product Technical Datasheet. Veeprho.com, 2024. View Source
• [3] Navigating the Complexities in Characterization of NDSRIs Using Advanced Analytical Techniques. J Pharm Sci, 2026. (Emphasizes significance of ¹⁵N 2D NMR for NDSRI structural confirmation). View Source

Photocarcinogenic Clinical Evidence

A 2024 case report in the Georgian Medical News documented the first world literature case of advanced nodular melanoma in a patient taking (N-nitroso) propafenone, with the authors establishing a direct link between N-nitroso propafenone contamination and photocarcinogenesis via drug-mediated nitrosogenesis [1]. The report describes a relatively short-term development of fatal nodular melanoma following antiarrhythmic therapy with nitroso-contaminated propafenone, providing clinical evidence that distinguishes N-nitroso propafenone from other NDSRIs in terms of documented photogenotoxic risk [2]. This case is part of a broader pattern: additional reports have emerged of multiple keratinocytic cancers and lichen planus in patients receiving polymedication including potentially nitrosamine-contaminated propafenone, with proposed mechanisms involving p53 tumor suppressor gene blockade and RAS oncogene activation [3]. While all N-nitrosamines carry genotoxic potential as a class, the specific attribution of human malignancy to N-nitroso propafenone in peer-reviewed literature provides a level of safety concern documentation that is absent for many other individual NDSRIs, directly supporting the need for rigorous impurity control in propafenone drug products [4].

Photocarcinogenic Signal

Class-level inference

1 case report: nodular melanoma

Propafenone nitrosamine contamination context

Supports pharmacovigilance-based testing prioritization

Data to verify; mechanistic context reviewed

Evidence Dimension	Documented clinical case reports attributing human malignancy specifically to N-nitroso propafenone contamination vs. other NDSRIs
Target Compound Data	N-Nitroso propafenone: 1 published fatal case of advanced nodular melanoma (2024); multiple additional cases of keratinocytic cancers in propafenone-containing polymedication (2024-2025)
Comparator Or Baseline	N-Nitroso-nortriptyline (NNORT): no published case reports of human malignancy specifically attributed to NNORT contamination; N-Nitroso-duloxetine: no published case reports of human malignancy specifically attributed to N-nitroso-duloxetine; N-Nitroso-venlafaxine: no peer-reviewed case reports of human malignancy specifically attributed to this NDSRI as of 2025
Quantified Difference	At least 1 peer-reviewed case report with specific N-nitroso propafenone attribution vs. 0 for most comparator NDSRIs; the report identifies p53/RAS pathway involvement and UVA-dependent photogenotoxicity as mechanistic features
Conditions	Case report: (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA, Georgian Med News, 2024; supporting cases in Bulgarian Society for Dermatologic Surgery reports, 2024-2025; mechanistic context from nitrosamine mutagenicity review literature

Why This Matters

The existence of peer-reviewed, compound-specific clinical safety signals for N-nitroso propafenone strengthens the regulatory imperative for its rigorous detection and quantification, distinguishing it from NDSRIs that lack such documented human harm—this evidentiary record supports procurement prioritization and analytical method sensitivity requirements for propafenone manufacturers facing regulatory inspections.

• [1] Tchernev G. (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA-FIRST REPORTED CASE IN THE WORLD LITERATURE: THE INEXTRICABLE LINKS BETWEEN THE PHOTOCARCINOGENESIS, DRUG RELATED NITROSOGENESIS AND PHARMACO-ONCOGENESIS. Georgian Med News, 2024. View Source
• [2] Tchernev G. (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA: Photocarcinogenesis, Drug Related Nitrosogenesis and Pharmaco-oncogenesis. DocumentsDelivered.com, 2024. View Source
• [3] Bulgarian Society for Dermatologic Surgery. MULTIPLE KERATINOCYTIC CANCERS AFTER INTAKE OF ANTIHYPERTENSIVES (LISINOPRIL/BISOPROLOL/HCT) AND ANTIARRHYTMICS (PROPAFENONE): THE IMPORTANT NEW LINKS TO THE NITROSO-CONTAMINATION. PubMed, 2024. View Source
• [4] Bulgarian Society for Dermatologic Surgery. POLYPHARMACY, DRUG RELATED NITROSAMINE CONTAMINATION (BISOPROLOL/PROPAFENONE) AND THE LINK TO LICHEN PLANUS/SUBSEQUENT DEVELOPMENT OF KERATINOCYTE AND MUCOSAL CANCER. bulsds.com, 2025. View Source

Solution vs. Solid Reference Formats

N-Nitroso propafenone is commercially available in two distinct physical formats that address different analytical workflow requirements: (1) a ready-to-use 1 mg/mL solution in ampule (USP Catalog No. 1A09120, $310.00), and (2) a solid powder form (Veeprho VE007640, MACKLIN N709073: 98% purity, ¥360/50mg, ¥720/250mg) . The USP solution format eliminates the need for weighing, dissolution, and uncertainty associated with hygroscopicity or static charge effects common with solid nitrosamine standards, directly reducing preparation time and improving quantitative reproducibility for routine QC operations . In contrast, most comparator NDSRI reference standards (e.g., N-nitroso-nortriptyline, N-nitroso-duloxetine) are predominantly supplied only as solid powders, requiring additional laboratory processing before use . The dual availability of solid and solution forms for N-nitroso propafenone provides procurement flexibility: the solid form is suitable for method development and long-term storage, while the solution form optimizes high-throughput QC testing environments.

Solution vs. Solid Formats

Cross-study comparable

USP solution $310.00; solid ¥360/50mg

Solution eliminates weighing steps

Dual-format procurement supports QC throughput needs

Data to verify across supplier lots

Evidence Dimension	Available physical forms and their impact on analytical workflow and quantitative accuracy
Target Compound Data	N-Nitroso propafenone: available as (a) 1 mg/mL solution in ampule (USP 1A09120, $310.00); (b) solid powder ≥95-98% purity (Veeprho VE007640, MACKLIN N709073: ¥360/50mg)
Comparator Or Baseline	N-Nitroso-nortriptyline: predominantly solid powder only; N-Nitroso-duloxetine: predominantly solid powder only; N-Nitroso-venlafaxine: solid powder only; N-Nitroso-acebutolol: solid powder only
Quantified Difference	Solution format eliminates weighing/dissolution steps (time savings estimated at 15-30 min per analytical run for solid standard preparation vs. direct use of pre-formulated solution); USP solution pricing $310.00/ampule vs. solid pricing ¥360/50mg (approximately $50 USD for 50 mg)
Conditions	USP PAI-grade solution, CAS 3036581-87-7, Lot F236K0, ambient storage; solid form stored at room temperature protected from light; both suitable for HPLC, LC-MS, and GC-MS applications

Why This Matters

The availability of a certified pre-formulated solution standard directly from USP reduces analytical variability and preparation time, a procurement advantage for QC laboratories prioritizing throughput and regulatory defensibility; the solid form remains cost-effective for method development where larger quantities are required.

N-Nitroso Propafenone: Application Scenarios

ANDA/NDA Nitrosamine Control

In the context of ANDA or NDA submissions for propafenone hydrochloride drug products, N-Nitroso propafenone reference standards are essential for demonstrating compliance with FDA and EMA nitrosamine control requirements. The compound's CPCA Category 2 designation and 100 ng/day AI limit define the analytical target sensitivity (LOQ ≤ 100 ppb for a 1000 mg/day maximum daily dose), and the availability of EP Impurity B with pharmacopoeial traceability enables direct monograph-aligned method validation [1]. The comprehensive characterization data package—particularly ¹⁵N 2D NMR confirmation of N-nitrosation regiochemistry—provides the structural certainty required to satisfy the ICH M7 emphasis on impurity identification and the FDA's recommendation for orthogonal analytical confirmation of NDSRI identity [2].

Stability-Indicating Method Development

N-Nitroso propafenone serves as a critical marker compound in stability-indicating HPLC and LC-MS/MS methods designed to detect nitrosamine formation during accelerated and long-term stability studies of propafenone formulations. The +29 Da mass shift relative to propafenone and the distinct chromatographic retention profile enable unambiguous peak identification even in complex degradation mixtures . The compound's stability under normal temperature and pressure, with incompatibility limited to strong oxidizing agents and strong bases, indicates its suitability as a stable reference marker in forced degradation study protocols; the pre-formulated USP solution format further supports reproducible spike-and-recovery experiments required for method accuracy assessment .

Pharmacovigilance Risk Assessment

The published case report of N-nitroso propafenone-associated fatal nodular melanoma provides a compound-specific pharmacovigilance signal that supports prioritized nitrosamine testing in propafenone drug products. This clinical evidence, combined with the established AI limit of 100 ng/day, creates a regulatory expectation for manufacturers to demonstrate that nitrosamine levels in propafenone products are controlled below this threshold. The availability of USP, EP-traceable, and commercial reference standards enables both innovator and generic manufacturers to implement the batch-release testing programs necessary to address this safety concern [3].

High-Throughput QC Workflow Optimization

For QC laboratories performing routine batch-release testing of propafenone products, the USP N-Nitroso Propafenone Solution (1 mg/mL in ampule, $310.00) offers significant workflow advantages over solid reference standards. The pre-formulated, certified concentration eliminates manual weighing of potent nitrosamine compounds—reducing analyst exposure risk—and removes dissolution-related variability, enabling direct dilution-to-matrix workflows suitable for high-throughput LC-MS/MS analysis. For laboratories prioritizing cost-efficiency during method development phases, the solid powder form (≥98% purity, ¥360/50mg) provides an economical alternative without compromising characterization rigor .

Application

Selection Property

Validation Focus

ANDA/NDA Nitrosamine Control

Pharmacopoeial traceability (EP Impurity B)

Monograph-aligned method validation

Stability-Indicating Method Development

Distinct chromatographic retention profile

Forced degradation peak identification

Pharmacovigilance Risk Assessment

Compound-specific safety signal context

Batch-release testing programs

High-Throughput QC Workflow Optimization

Pre-formulated solution standard availability

Direct dilution-to-matrix LC-MS/MS

• [1] EMA. Revision 10 of Appendix 1: N-nitroso-propafenone impurity B, AI 100 ng/day, CPCA Category 2. European Medicines Agency, 01 Aug 2025. View Source
• [2] Navigating the Complexities in Characterization of NDSRIs Using Advanced Analytical Techniques: ¹⁵N 2D NMR for NDSRI structural confirmation. J Pharm Sci, 2026. View Source
• [3] Tchernev G. (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA: First Reported Case. Georgian Med News, 2024. View Source